Cas no 524022-62-6 ((5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 524022-62-6
• Molecular Formula: C₁₇H₁₄N₂OS₂
• Molecular Weight: 326.435861110687
• CID: 6295054
• PubChem ID: 1889176

(5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Properties

Names and Identifiers

• (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• F1142-3288
• (E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
• 524022-62-6
• AKOS000417344
• (5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one

• InChIKey： IQVMRVLQIZVCHR-XNTDXEJSSA-N
• Inchi： 1S/C17H14N2OS2/c1-11-6-7-14(9-12(11)2)19-16(20)15(22-17(19)21)10-13-5-3-4-8-18-13/h3-10H,1-2H3/b15-10+
• SMILES： S1C(N(C(/C/1=C\C1C=CC=CN=1)=O)C1C=CC(C)=C(C)C=1)=S

Computed Properties

• Exact Mass: 326.05475542g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 326.05475542g/mol
• Heavy Atom Count: 22
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes